6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate

• IUPAC Name: 6-methyl-N-(thiolan-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C11H14N2OS/c1-8-2-3-9(6-12-8)11(14)13-10-4-5-15-7-10/h2-3,6,10H,4-5,7H2,1H3,(H,13,14)
• InChI Key: SJUNPWDDFKOUJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC2CCSC2
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol

Description

6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate, also known as MTNA, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using a variety of methods, and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate is not fully understood, but it is thought to involve the modulation of ion channels and receptors in cells. 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate has been shown to inhibit the activity of voltage-gated calcium channels and nicotinic acetylcholine receptors, which may contribute to its effects on cellular processes.
Biochemical and Physiological Effects:
6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate has been found to have a range of biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of cell proliferation, and the regulation of neurotransmitter release. This compound has also been shown to have antioxidant properties and to protect against oxidative stress in cells.

Advantages and Limitations for Lab Experiments

6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate has several advantages for use in lab experiments, including its ability to modulate cellular processes and its potential therapeutic applications. However, there are also limitations to its use, including the need for careful attention to reaction conditions and purification methods, as well as the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate, including the investigation of its potential therapeutic applications in neurological disorders and cancer, the identification of its molecular targets and mechanism of action, and the development of new synthesis methods and purification techniques. Additionally, further research is needed to fully understand the biochemical and physiological effects of 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate and to explore its potential as a tool for scientific research.
In conclusion, 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate is a chemical compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed. Further research is needed to fully understand the potential of 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate and to explore its use as a tool for scientific research.

Synthesis Methods

6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate can be synthesized using a variety of methods, including the reaction of 6-methylisonicotinamide with tetrahydrothiophene-3-carboxylic acid and trifluoroacetic anhydride. Other methods involve the use of different starting materials or reagents, such as 6-methyl-2-pyridinecarboxaldehyde and thioacetic acid. The synthesis of 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate typically involves multiple steps and requires careful attention to reaction conditions and purification methods.

Scientific Research Applications

6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and cancer research. This compound has been found to have a range of effects on cellular processes, including the regulation of calcium signaling and the inhibition of cell proliferation. 6-methyl-N-(tetrahydro-3-thienyl)nicotinamide trifluoroacetate has also been investigated as a potential therapeutic agent for the treatment of neurological disorders and cancer.